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Compound of Interest

Compound Name: M77976

Cat. No.: B1675859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
M77976 is a potent and specific ATP-competitive inhibitor of pyruvate dehydrogenase kinase 4

(PDK4). PDK4 is a key mitochondrial enzyme that plays a crucial role in the regulation of

glucose metabolism by phosphorylating and thereby inhibiting the pyruvate dehydrogenase

complex (PDC). By inhibiting PDK4, M77976 can modulate cellular metabolism, making it a

valuable tool for research in areas such as oncology, metabolic diseases, and cellular

signaling. These application notes provide a detailed protocol for the preparation of M77976
stock solutions for use in cell culture experiments, along with relevant technical data and a

description of its mechanism of action.

Physicochemical and Solubility Data
A summary of the key quantitative data for M77976 is provided in the table below for easy

reference.
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Property Value

Molecular Weight 296.32 g/mol

Formula C₁₇H₁₆N₂O₃

CAS Number 394237-61-7

Appearance Solid Powder

Primary Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO Up to 250 mg/mL (approximately 843.68 mM)

Recommended Storage (Solid) -20°C, protected from light and moisture

Recommended Storage (Stock Solution)
-20°C or -80°C in aliquots to avoid freeze-thaw

cycles

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
M77976 in DMSO
This protocol describes the preparation of a 10 mM stock solution of M77976, a common

starting concentration for subsequent dilutions in cell culture media.

Materials:

M77976 powder

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, nuclease-free tips

Vortex mixer
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Ultrasonic water bath

Procedure:

Equilibration: Allow the M77976 vial and the anhydrous DMSO to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Using a calibrated analytical balance in a chemical fume hood, carefully weigh the

desired amount of M77976 powder into a sterile microcentrifuge tube.

Calculation Example for 1 mL of 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 296.32 g/mol = 2.9632 mg

Dissolution: a. Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the M77976 powder. b. Vortex the tube for 1-2 minutes to initiate dissolution. c.

Place the tube in an ultrasonic water bath at room temperature and sonicate for 10-15

minutes to ensure complete dissolution.[1][2]

Visual Inspection: Visually inspect the solution to ensure that all the powder has dissolved

and the solution is clear. If any particulate matter remains, repeat the vortexing and

sonication steps.

Aliquoting and Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. b. Store the

aliquots at -20°C or -80°C, protected from light.

Protocol for Preparing Working Solutions for Cell
Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, as higher concentrations can be toxic to cells.[3] A vehicle
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control (medium with the same final concentration of DMSO) should always be included in

experiments.

To avoid precipitation of the compound, it is recommended to perform serial dilutions or to

add the stock solution to pre-warmed culture medium while gently swirling.[4]

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the M77976 stock solution at room

temperature.

Dilution: a. For a 1:1000 dilution (e.g., to achieve a 10 µM final concentration from a 10 mM

stock), add 1 µL of the M77976 stock solution to 1 mL of pre-warmed, complete cell culture

medium. b. Gently mix the working solution by pipetting or inverting the tube.

Application to Cells: Replace the existing medium in your cell culture plates with the freshly

prepared M77976 working solution.

Signaling Pathway and Mechanism of Action
M77976 is a selective inhibitor of Pyruvate Dehydrogenase Kinase 4 (PDK4). PDK4 is a

mitochondrial kinase that inhibits the Pyruvate Dehydrogenase Complex (PDC), a critical

gatekeeper of glucose metabolism. Recent studies have elucidated a novel role for PDK4 in

regulating the mTORC1 signaling pathway. PDK4 has been shown to bind to and stabilize the

transcription factor CREB (cAMP response element-binding protein), preventing its

degradation.[5][6] This leads to the increased expression of RHEB (Ras homolog enriched in

brain), a direct and potent activator of mTORC1.[6][7] By inhibiting PDK4, M77976 can disrupt

this signaling cascade, leading to decreased mTORC1 activity.
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Caption: M77976 inhibits PDK4, disrupting the PDK4-CREB-RHEB axis and leading to reduced

mTORC1 activation.

Experimental Workflow
The following diagram illustrates the key steps for preparing and using M77976 in cell culture

experiments.
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Caption: Workflow for the preparation and application of M77976 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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